Cas no 104990-34-3 (4-Pyrimidinamine, 2,6-bis(4-methyl-1-piperazinyl)-)

• Product Name: 4-Pyrimidinamine, 2,6-bis(4-methyl-1-piperazinyl)-
• CAS No: 104990-34-3
• MF: C₁₄H₂₅N₇
• MW: 291.395201444626
• CID: 1149468
• PubChem ID: 70455777
• Update Time: 2025-04-20

4-Pyrimidinamine, 2,6-bis(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2,6-bis(4-methyl-1-piperazinyl)-
• 104990-34-3
• DTXSID601237907
• SCHEMBL10849481
• 2,6-Bis(4-methyl-1-piperazinyl)-4-pyrimidinamine

• Inchi： 1S/C14H25N7/c1-18-3-7-20(8-4-18)13-11-12(15)16-14(17-13)21-9-5-19(2)6-10-21/h11H,3-10H2,1-2H3,(H2,15,16,17)
• InChI Key： PWBZECPHIUPWSH-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N)N=C(N=2)N2CCN(C)CC2)CCN(C)CC1

Computed Properties

• Exact Mass: 291.21714383g/mol
• Monoisotopic Mass: 291.21714383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų